2-(4-Chlorophenyl)-2-oxoethyl 2-(4-heptylphenyl)quinoline-4-carboxylate
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-(4-Chlorophenyl)-2-oxoethyl 2-(4-heptylphenyl)quinoline-4-carboxylate (CAS: 355433-32-8) is a quinoline-based ester derivative characterized by a 4-chlorophenyl group at the 2-oxoethyl moiety and a 4-heptylphenyl substituent on the quinoline ring. Its molecular formula is C₃₃H₃₅ClNO₃, with a molecular weight of 537.09 g/mol .
Properties
CAS No. |
355433-32-8 |
|---|---|
Molecular Formula |
C31H30ClNO3 |
Molecular Weight |
500.0 g/mol |
IUPAC Name |
[2-(4-chlorophenyl)-2-oxoethyl] 2-(4-heptylphenyl)quinoline-4-carboxylate |
InChI |
InChI=1S/C31H30ClNO3/c1-2-3-4-5-6-9-22-12-14-23(15-13-22)29-20-27(26-10-7-8-11-28(26)33-29)31(35)36-21-30(34)24-16-18-25(32)19-17-24/h7-8,10-20H,2-6,9,21H2,1H3 |
InChI Key |
YORQNIOECHDDOD-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)OCC(=O)C4=CC=C(C=C4)Cl |
Origin of Product |
United States |
Biological Activity
2-(4-Chlorophenyl)-2-oxoethyl 2-(4-heptylphenyl)quinoline-4-carboxylate is a synthetic compound belonging to the quinoline family, which is known for its diverse biological activities. This compound exhibits potential applications in medicinal chemistry, particularly due to its antimicrobial and anticancer properties. This article reviews its biological activity, synthesis, and structure-activity relationships (SAR) based on various research findings.
Chemical Structure and Properties
The molecular formula of 2-(4-Chlorophenyl)-2-oxoethyl 2-(4-heptylphenyl)quinoline-4-carboxylate is C32H32ClNO3, with a molecular weight of approximately 514.07 g/mol. The compound features a quinoline backbone, which is essential for its biological activity.
| Property | Value |
|---|---|
| Molecular Formula | C32H32ClNO3 |
| Molecular Weight | 514.07 g/mol |
| CAS Number | 355433-21-5 |
Biological Activities
Research indicates that compounds containing quinoline structures exhibit a range of biological activities, including:
- Antimicrobial Activity : Studies have shown that quinoline derivatives possess significant antimicrobial properties. For instance, compounds similar to 2-(4-Chlorophenyl)-2-oxoethyl 2-(4-heptylphenyl)quinoline-4-carboxylate have demonstrated effectiveness against various fungi and bacteria .
- Anticancer Properties : The quinoline scaffold has been implicated in anticancer activity. Specific derivatives have been tested for their ability to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines .
Case Studies
- Fungicidal Activity : A study evaluated the fungicidal properties of related quinoline compounds against Sclerotinia sclerotiorum. The results indicated that certain derivatives exhibited inhibition rates superior to standard fungicides, with EC50 values significantly lower than those of control drugs .
- Cytotoxicity Assessment : Another study assessed the cytotoxic effects of quinoline derivatives on human cancer cell lines. The findings revealed that these compounds could effectively reduce cell viability, suggesting their potential as therapeutic agents in cancer treatment .
Structure-Activity Relationship (SAR)
Understanding the structure-activity relationship of quinoline derivatives is crucial for optimizing their biological activity. Modifications to the substituents on the quinoline ring can significantly influence their potency and selectivity.
- Electron-Withdrawing Groups : The presence of electron-withdrawing groups (e.g., chlorine) has been associated with enhanced inhibitory activity against targeted pathogens .
- Alkyl Substituents : Variations in alkyl chain length and branching can affect solubility and bioavailability, impacting the overall efficacy of the compound .
Synthesis
The synthesis of 2-(4-Chlorophenyl)-2-oxoethyl 2-(4-heptylphenyl)quinoline-4-carboxylate typically involves multi-step organic reactions. Key steps may include:
- Formation of the Quinoline Backbone : Utilizing starting materials such as substituted anilines and appropriate reagents to construct the quinoline structure.
- Functionalization : Introducing the chlorophenyl and heptylphenyl groups through electrophilic aromatic substitution or similar reactions.
- Final Coupling : Combining the synthesized intermediates to yield the final product.
Comparison with Similar Compounds
Key Observations :
- Lipophilicity : The heptyl chain in the target compound enhances lipophilicity compared to shorter alkyl (ethyl) or aryl (methoxyphenyl) substituents .
- Steric Bulk : The 4-heptylphenyl group introduces significant steric hindrance, which may reduce binding affinity in biological systems compared to smaller substituents like isopropyl .
Physicochemical Properties
Predicted collision cross-section (CCS) data for the target compound is unavailable, but analogues provide insights:
| Compound (Adduct) | m/z | Predicted CCS (Ų) | Evidence ID |
|---|---|---|---|
| [M+H]+ (C₃₃H₃₅NO₃) | 508.28462 | 232.5 | |
| [M+H]+ (C₂₅H₁₇Cl₂NO₄) | 466.314 | Not reported |
Analysis :
Challenges :
- The heptyl chain’s length may require optimized reaction conditions to avoid steric hindrance during esterification .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
